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Abstract
This technical guide provides a comprehensive overview of Bis(4-methylphenyl)
propanedioate, also known as di-p-tolyl malonate. It details the chemical identity, properties,

and a generalized synthesis protocol for this diaryl malonate. Due to the limited availability of

specific experimental data for this compound, this guide also incorporates information from

closely related malonate esters to provide a broader context for researchers, scientists, and

drug development professionals. The document includes structured data tables for easy

reference and a conceptual workflow for its synthesis, visualized using a Graphviz diagram.

Introduction
Malonic acid esters are a pivotal class of compounds in organic synthesis, serving as versatile

precursors for a wide array of more complex molecules. Their utility stems from the reactivity of

the central methylene group, which is flanked by two electron-withdrawing carbonyl groups.

This structural motif facilitates a variety of chemical transformations, including alkylation,

acylation, and condensation reactions. Diaryl malonates, such as Bis(4-methylphenyl)
propanedioate, are a subclass of these esters with potential applications in materials science

and as intermediates in the synthesis of pharmaceuticals and other bioactive molecules. This

guide focuses on the chemical characteristics and synthesis of Bis(4-methylphenyl)
propanedioate.
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Chemical Identity and Properties
The compound with the common name Bis(4-methylphenyl) propanedioate is systematically

a disubstituted ester of propanedioic acid (malonic acid).

IUPAC Name: Bis(4-methylphenyl) propanedioate

Synonyms:

Di-p-tolyl malonate

BIS-(4-METHYLPHENYL) MALONATE[1][2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 15014-23-0[1][2][3]

Molecular Formula C₁₇H₁₆O₄[1][2]

DSSTox ID DTXSID80483519[1]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 284.31 g/mol [1]

Exact Mass 284.105 g/mol [1]

Synthesis of Diaryl Malonates
While a specific, detailed experimental protocol for the synthesis of Bis(4-methylphenyl)
propanedioate is not readily available in the reviewed literature, a general method can be

inferred from standard esterification procedures and the synthesis of analogous diaryl and

dialkyl malonates. The most common method for synthesizing such esters is the direct
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esterification of malonic acid with the corresponding phenol, in this case, p-cresol (4-

methylphenol).

Generalized Experimental Protocol: Fischer
Esterification
This protocol describes a general procedure for the synthesis of diaryl malonates via Fischer

esterification of malonic acid with a phenol.

Materials:

Malonic acid

p-Cresol (4-methylphenol)

Strong acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

Anhydrous toluene or a similar azeotroping solvent

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux

condenser, and magnetic stirrer, combine malonic acid (1.0 equivalent), p-cresol (2.2

equivalents), and a catalytic amount of a strong acid catalyst (e.g., 0.05 equivalents of p-

toluenesulfonic acid). Add a sufficient volume of anhydrous toluene to facilitate azeotropic

removal of water.

Reaction: Heat the mixture to reflux with vigorous stirring. The water formed during the

esterification will be collected in the Dean-Stark trap. Monitor the reaction progress by

observing the amount of water collected. The reaction is typically complete when no more

water is evolved.

Workup: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution

(to neutralize the acid catalyst), and brine.

Extraction and Drying: Extract the aqueous layers with an organic solvent such as ethyl

acetate. Combine the organic layers and dry over anhydrous magnesium sulfate or sodium

sulfate.

Purification: Filter the drying agent and concentrate the organic phase using a rotary

evaporator to yield the crude product. The crude Bis(4-methylphenyl) propanedioate can

be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or

hexanes/ethyl acetate) or by column chromatography on silica gel.

Potential Applications in Drug Development
Malonate esters are fundamental building blocks in the synthesis of a wide range of

pharmaceuticals. They are key intermediates in the production of barbiturates, non-steroidal

anti-inflammatory drugs (NSAIDs), and various other heterocyclic compounds of medicinal

importance. The C-arylation of malonate esters is a powerful method for creating carbon-

carbon bonds, leading to the synthesis of complex aryl-substituted molecules. While specific
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applications for Bis(4-methylphenyl) propanedioate in drug development are not

documented, its structure suggests it could serve as a precursor to compounds with potential

biological activity.

Visualizations
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of Bis(4-
methylphenyl) propanedioate.

Figure 1: Generalized Synthesis Workflow for Bis(4-methylphenyl) propanedioate
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Caption: A flowchart of the key stages in the synthesis of Bis(4-methylphenyl)
propanedioate.
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Conclusion
Bis(4-methylphenyl) propanedioate is a diaryl malonate with potential applications as a

chemical intermediate. This guide has provided its IUPAC name, chemical identifiers, and a

generalized synthesis protocol based on established esterification methods. While specific

experimental data and applications for this compound are limited in the public domain, the

information provided herein, contextualized with data from related malonate esters, offers a

valuable resource for researchers in organic synthesis and drug discovery. Further research

into the properties and applications of this and other diaryl malonates is warranted to explore

their full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. BIS-(4-METHYLPHENYL) MALONATE CAS#: 15014-23-0 [m.chemicalbook.com]

3. CAS Number List_-9_Page877_Chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Bis(4-methylphenyl)
propanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089134#iupac-name-for-bis-4-methylphenyl-
propanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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